Cas no 2680863-77-6 (benzyl N-1-(2-hydroxyphenyl)propylcarbamate)

• Product Name: benzyl N-1-(2-hydroxyphenyl)propylcarbamate
• CAS No: 2680863-77-6
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5636364
• PubChem ID: 165918035
• Update Time: 2025-05-19

benzyl N-1-(2-hydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680863-77-6
• EN300-28287084
• benzyl N-[1-(2-hydroxyphenyl)propyl]carbamate
• benzyl N-1-(2-hydroxyphenyl)propylcarbamate

• Inchi： 1S/C17H19NO3/c1-2-15(14-10-6-7-11-16(14)19)18-17(20)21-12-13-8-4-3-5-9-13/h3-11,15,19H,2,12H2,1H3,(H,18,20)
• InChI Key： AQJSMVLHRCQXGB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC=CC=1O)CC)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(2-hydroxyphenyl)propylcarbamate

Benzyl N-1-(2-Hydroxyphenyl)Propylcarbamate: A Comprehensive Overview

Benzyl N-1-(2-hydroxyphenyl)propylcarbamate, identified by the CAS number 2680863-77-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, polymer synthesis, and environmental chemistry. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of benzyl N-1-(2-hydroxyphenyl)propylcarbamate is characterized by a benzene ring attached to a carbamate group. The presence of a hydroxyl group on the phenyl ring introduces hydrophilic properties, which can influence the compound's solubility and reactivity. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability of pharmaceutical compounds. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

The synthesis of benzyl N-1-(2-hydroxyphenyl)propylcarbamate typically involves multi-step reactions, often starting with the preparation of intermediates such as benzyl chlorides or phenolic derivatives. Advanced techniques like microwave-assisted synthesis and catalytic coupling have been employed to optimize reaction conditions, leading to higher yields and better purity. These methods not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

Recent research has focused on the application of benzyl N-1-(2-hydroxyphenyl)propylcarbamate in polymer science. The compound's ability to form cross-linked networks through its reactive functional groups has made it a valuable building block for developing high-performance polymers. For example, studies have demonstrated its use in creating biodegradable polymers for packaging materials, which could address the growing concern over plastic waste.

In addition to its material applications, benzyl N-1-(2-hydroxyphenyl)propylcarbamate has shown promise in environmental chemistry. Its ability to act as a catalyst in organic reactions under mild conditions has been explored for waste water treatment processes. Specifically, researchers have investigated its role in facilitating the degradation of persistent organic pollutants (POPs), which are a significant threat to ecosystems worldwide.

From a pharmacological perspective, benzyl N-1-(2-hydroxyphenyl)propylcarbamate has been studied for its potential as an anti-inflammatory agent. Preclinical studies have indicated that the compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. While further research is needed to establish its efficacy in clinical settings, these findings underscore its potential as a lead compound for drug development.

Looking ahead, the versatility of benzyl N-1-(2-hydroxyphenyl)propylcarbamate suggests that it will continue to be a focal point in interdisciplinary research. Its unique combination of structural features and functional properties makes it an ideal candidate for exploring novel applications across diverse fields. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in addressing both industrial and societal challenges.